Cas no 915919-92-5 (2-(2-methylphenyl)-1,3-thiazole-5-carbaldehyde)

2-(2-Methylphenyl)-1,3-thiazole-5-carbaldehyde is a versatile heterocyclic aldehyde featuring a thiazole core substituted with a 2-methylphenyl group at the 2-position and a formyl group at the 5-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its reactive aldehyde group enables facile derivatization through condensation, reduction, or nucleophilic addition reactions, while the thiazole moiety contributes to enhanced stability and electronic properties. The 2-methylphenyl substitution further modulates steric and electronic effects, making it useful for tailored molecular design. Suitable for research and industrial applications, this compound offers a balance of reactivity and structural specificity.
2-(2-methylphenyl)-1,3-thiazole-5-carbaldehyde structure
915919-92-5 structure
Product Name:2-(2-methylphenyl)-1,3-thiazole-5-carbaldehyde
CAS No:915919-92-5
MF:C11H9NOS
MW:203.260261297226
MDL:MFCD08060581
CID:873257
PubChem ID:28063355
Update Time:2025-05-27

2-(2-methylphenyl)-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(o-Tolyl)thiazole-5-carbaldehyde
    • 2-(2-methylphenyl)-1,3-thiazole-5-carbaldehyde
    • 2-(4-Methylphenyl)-1,3-thiazole-5-carbaldehyde
    • 2-O-TOLYL-THIAZOLE-5-CARBALDEHYDE
    • AKOS005175117
    • 2-o-Tolyl-thiazole-5-carbaldehyde, AldrichCPR
    • DTXSID90650816
    • FT-0683958
    • LS-04793
    • SCHEMBL23146416
    • MFCD08060581
    • CS-0321855
    • 915919-92-5
    • MDL： MFCD08060581
    • Inchi： 1S/C11H9NOS/c1-8-4-2-3-5-10(8)11-12-6-9(7-13)14-11/h2-7H,1H3
    • InChI Key： FKAXXEIMWMHQQP-UHFFFAOYSA-N
    • SMILES： S1C(C=O)=CN=C1C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 203.04000
  • Monoisotopic Mass: 203.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • Density: 1.229
  • Boiling Point: 367.5°C at 760 mmHg
  • Flash Point: 176.1°C
  • Refractive Index: 1.63
  • PSA: 58.20000
  • LogP: 2.93100

2-(2-methylphenyl)-1,3-thiazole-5-carbaldehyde Security Information

  • HazardClass：IRRITANT

2-(2-methylphenyl)-1,3-thiazole-5-carbaldehyde Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

2-(2-methylphenyl)-1,3-thiazole-5-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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M357673-50mg
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Chemenu
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abcr
AB215615-250 mg
2-(2-Methylphenyl)-1,3-thiazole-5-carbaldehyde; 95%
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AB215615-1 g
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Matrix Scientific
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Chemenu
CM281328-1g
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eNovation Chemicals LLC
Y1267223-1g
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 915919-92-5 95%
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abcr
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2-(2-Methylphenyl)-1,3-thiazole-5-carbaldehyde, 95%; .
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